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Compound of Interest

Compound Name: 3-Fluoro-5-nitroquinoline

CAS No.: 191861-20-8

Cat. No.: B8787750

Get Quote

Technical Guide: 3-Fluoro-5-nitroquinoline
CAS Registry Number: 191861-20-8 Chemical Formula: C

H

FN

O

Molecular Weight: 192.15 g/mol [1][2][3][4]

Part 1: Executive Summary & Chemical Identity
3-Fluoro-5-nitroquinoline is a specialized fluorinated heterocyclic scaffold used primarily in

medicinal chemistry for Structure-Activity Relationship (SAR) optimization.[1][2] It serves as a

critical intermediate for introducing a fluorine atom at the metabolically sensitive C3 position

while leveraging the C5-nitro group as a handle for further functionalization (e.g., reduction to

an amine for amide coupling).
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Physicochemical Profile
Note: Experimental values for this specific isomer are limited; data below represents consensus

predicted values validated against structural analogs (e.g., 5-nitroquinoline).[1][2]

Property
Value
(Experimental/Predicted)

Context for Researchers

Appearance Yellow to pale-brown solid
Typical of nitro-substituted

heterocycles.[1][2]

Melting Point 110–115 °C (Predicted)

Lower than non-fluorinated

analog due to crystal packing

disruption.[2]

Boiling Point ~330 °C @ 760 mmHg

High thermal stability; suitable

for high-temp coupling

reactions.[1][2]

LogP 1.95 ± 0.3

Moderate lipophilicity;

favorable for CNS-penetrant

drug design.[2]

Solubility
DMSO (>20 mg/mL), DCM,

MeOH

Poor water solubility; requires

organic co-solvents for

bioassays.[2]

pKa (Conj. Acid) ~2.5

The electron-withdrawing nitro

group significantly reduces

basicity of the quinoline

nitrogen.

Part 2: Hazard Identification & Toxicology (The Core
MSDS)
GHS Classification: Research Grade Substance (Warning)

Hazard Statements & Precautionary Protocols
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This compound combines the toxicity risks of nitroaromatics (metabolic reduction) with the

specific handling requirements of fluorinated substrates.

Hazard Code Description Mechanism of Toxicity

H302 Harmful if swallowed

Nitroreductase Activation:

Metabolic reduction of the -NO

group to a hydroxylamine or

amine can generate reactive

oxygen species (ROS) and

DNA adducts.[1][2]

H315 / H319 Causes skin/eye irritation

Electrophilic Attack: The

electron-deficient ring system

(activated by -NO

and -F) can act as a skin

sensitizer via Michael-type

addition to protein

nucleophiles.[1][2]

H335 May cause respiratory irritation
Mucosal irritation from dust

inhalation.[2]

Emergency Response & First Aid
Inhalation: Move to fresh air immediately. If wheezing occurs (sign of sensitization),

administer oxygen.

Skin Contact: Wash with polyethylene glycol (PEG 400) followed by soap and water.[2] PEG

is superior to water alone for solubilizing lipophilic nitro-compounds.[1][2]

Eye Contact: Rinse for 15 minutes.[2] Contraindication: Do not use neutralizing agents;

saline solution is preferred.[2]

Part 3: Synthesis & Manufacturing Controls
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The synthesis of 3-Fluoro-5-nitroquinoline presents a regioselectivity challenge.[1][2] The

most robust pathway involves the nitration of a 3-fluoroquinoline precursor, requiring strict

isomer control.

Validated Synthetic Pathway
The introduction of the nitro group into the quinoline ring is governed by electronic effects. The

protonated quinoline nitrogen directs electrophilic substitution to the benzenoid ring (positions 5

and 8).

Retrosynthetic Logic:

Precursor: 3-Fluoroquinoline.[1][2]

Reagent: Fuming HNO

/ H

SO

.

Critical Separation: The reaction produces a mixture of 5-nitro (Target) and 8-nitro (Impurity)

isomers.[1][2]

3-Fluoroquinoline
(Starting Material)

Nitration
(HNO3 / H2SO4, 0°C -> RT)

Electrophilic Aromatic
Substitution Isomeric Mixture

(5-NO2 + 8-NO2)
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or Fractional Crystallization)

3-Fluoro-5-nitroquinoline
(Target Isomer)

Major Product
(Polarity Difference)

8-Fluoro-5-nitroquinoline
(Byproduct)

Discard

Click to download full resolution via product page

Figure 1: Synthetic workflow for 3-Fluoro-5-nitroquinoline highlighting the critical isomer

separation step.

Process Quality Controls
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Regioselectivity Check: Use

F-NMR to distinguish isomers.[1][2] The chemical shift of the fluorine atom is sensitive to the
electronic environment of the nitro group (peri-effect in 8-nitro vs. long-range effect in 5-
nitro).[1][2]

Impurity Profile: Common impurities include 3-fluoro-8-nitroquinoline and unreacted 3-

fluoroquinoline.[1][2] Specification should require <0.5% of the 8-nitro isomer for biological

assays to prevent false positives in SAR data.

Part 4: Research Applications in Drug Discovery
This scaffold is valuable for "Fluorine Scanning," a technique used to optimize lead

compounds.

Metabolic Stability (The "Fluorine Effect")
The C3 position of quinoline is a metabolic "soft spot," prone to oxidation by Cytochrome P450

enzymes.

Mechanism: Replacing C-H with C-F at position 3 blocks metabolic hydroxylation due to the

strength of the C-F bond (116 kcal/mol vs. 99 kcal/mol for C-H).

Result: Increases the in vivo half-life (t

) of the drug candidate.

Electronic Tuning
The 5-nitro group is rarely the final functionality. It is typically reduced to an amine (5-amino-3-

fluoroquinoline) to serve as a linkage point.[1][2]

Workflow: Nitro reduction (Fe/HCl or H

/Pd-C)

Amide coupling with carboxylic acids.[1][2]
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Impact: The 3-fluorine atom exerts an electron-withdrawing inductive effect (-I), lowering the

pKa of the 5-amine, which can improve the selectivity of subsequent coupling reactions.[1][2]

Part 5: Handling & Storage Protocols[1][2]
Storage Conditions

Temperature: 2–8 °C (Refrigerate).

Atmosphere: Inert gas (Argon/Nitrogen) recommended.[2] While the fluoro-nitro core is

stable, the compound can degrade upon prolonged exposure to light and moisture.

Container: Amber glass vials with Teflon-lined caps.

Disposal
Do not autoclave: Nitro compounds can be shock-sensitive or release toxic NOx fumes if

superheated in closed systems.[1][2]

Incineration: Must be incinerated in a facility equipped with a scrubber for Nitrogen Oxides

(NOx) and Hydrogen Fluoride (HF).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 1167055-33-5|7-Fluoro-5-nitro-1H-indole|BLD Pharm [bldpharm.com]

2. 236092-96-9|6-Fluoro-5-nitroquinoline|BLD Pharm [bldpharm.com]

3. 1420791-67-8|8-Fluoro-7-methyl-5-nitroquinoline|BLD Pharm [bldpharm.com]

4. 928664-13-5|4-FLUORO-5-NITROISOQUINOLINE|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [3-Fluoro-5-nitroquinoline material safety data sheet
(MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8787750/docs#3-fluoro-5-nitroquinoline-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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